Cas no 1394915-77-5 (3,4-Difluoro-5-methoxyphenol)

• Product Name: 3,4-Difluoro-5-methoxyphenol
• CAS No: 1394915-77-5
• MF: C₇H₆F₂O₂
• MW: 160.118149280548
• MDL: MFCD22414498
• CID: 4698429
• Update Time: 2025-05-28

3,4-Difluoro-5-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-5-methoxyphenol
• 3,4-Difluoro-5-methoxyphenol

• MDL： MFCD22414498
• Inchi： 1S/C7H6F2O2/c1-11-6-3-4(10)2-5(8)7(6)9/h2-3,10H,1H3
• InChI Key： OJXFNBJURUJZBO-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C=C1OC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Topological Polar Surface Area: 29.5

Additional information on 3,4-Difluoro-5-methoxyphenol

Comprehensive Overview of 3,4-Difluoro-5-methoxyphenol (CAS No. 1394915-77-5): Properties, Applications, and Industry Insights

3,4-Difluoro-5-methoxyphenol (CAS No. 1394915-77-5) is a fluorinated phenolic compound gaining significant attention in pharmaceutical and agrochemical research. With the increasing demand for fluorinated building blocks in drug discovery, this compound stands out due to its unique electronic properties and bioactivity. Its molecular structure, featuring methoxy and difluoro substituents, enhances its potential as an intermediate in synthesizing targeted therapeutics and crop protection agents.

The compound’s solubility and stability under physiological conditions make it a candidate for small-molecule drug development. Researchers are exploring its role in modulating enzyme inhibition, particularly in kinase-targeted therapies, a hot topic in cancer research. Additionally, its metabolic resistance properties align with the agrochemical industry’s focus on sustainable pesticides, addressing global concerns about food security and environmental impact.

From a synthetic chemistry perspective, 1394915-77-5 serves as a versatile aryl fluoride precursor. Its regioselective functionalization enables the creation of complex molecules, a trend highlighted in recent AI-driven retrosynthesis studies. Laboratories leveraging high-throughput screening often prioritize such compounds to accelerate hit-to-lead optimization.

Environmental and regulatory considerations are also critical. The compound’s low ecotoxicity profile aligns with green chemistry principles, a growing focus for ESG-compliant manufacturers. Analytical methods like HPLC-MS and NMR ensure precise quantification, addressing quality control challenges in GMP production.

Market analysts note rising demand for fluorophenol derivatives in Asia-Pacific pharmaceutical hubs, driven by generic drug expansion. Patent landscapes reveal applications in neurodegenerative disease therapies, coinciding with increased public interest in brain health supplements and precision medicine.

In conclusion, 3,4-Difluoro-5-methoxyphenol exemplifies innovation at the intersection of medicinal chemistry and material science. Its multifaceted applications respond to contemporary needs in personalized healthcare and agricultural biotechnology, making it a compound of enduring scientific and commercial relevance.